Cas no 1030122-16-7 (2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide)

• Product Name: 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide
• CAS No: 1030122-16-7
• MF: C₇H₁₁BrN₂S
• MW: 235.144639253616
• MDL: MFCD08437667
• CID: 2359548
• PubChem ID: 42614223
• Update Time: 2025-06-22

2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide
• 2-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine hydrobrom ide (1:1)
• 2-METHYL-4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE HBR
• 2-METHYL-4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE HYDROBROMIDE
• 2-methyl-4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine;hydrobromide
• C7H11BrN2S
• 4,5,6,7-Tetrahydro-2-methylthiazolo[5,4-c]pyridine hydrobromide
• 1030122-16-7
• G84533
• M60111
• 2-METHYL-4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE HYDROBROMIDE
• SCHEMBL3822772
• 2-Methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridinehydrobromide
• DZWMHBKXASQODK-UHFFFAOYSA-N
• CS-0341874
• DS-016768
• SB30278
• MFCD08437667

• MDL： MFCD08437667
• Inchi： 1S/C7H10N2S.BrH/c1-5-9-6-2-3-8-4-7(6)10-5;/h8H,2-4H2,1H3;1H
• InChI Key： DZWMHBKXASQODK-UHFFFAOYSA-N
• SMILES： Br.S1C(C)=NC2=C1CNCC2

Computed Properties

• Exact Mass: 233.98263Da
• Monoisotopic Mass: 233.98263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide

Comprehensive Overview of 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide (CAS No. 1030122-16-7)

The compound 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide (CAS No. 1030122-16-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a thiazolo[5,4-c]pyridine core with a methyl substituent and a hydrobromide salt form, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and metabolic pathways due to its ability to modulate specific receptors and enzymes.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide scaffold has garnered attention for its potential role in addressing unmet medical needs, particularly in conditions like Parkinson's disease, epilepsy, and chronic pain. Its hydrobromide salt form enhances solubility and bioavailability, critical factors in drug formulation and delivery.

The synthesis of CAS No. 1030122-16-7 involves multi-step organic reactions, including cyclization and salt formation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and ensure compliance with regulatory standards. This compound is often referenced in patents and academic publications related to kinase inhibitors and GPCR modulators, highlighting its versatility in medicinal chemistry.

From an industrial perspective, 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide is a valuable intermediate in the production of high-value APIs (Active Pharmaceutical Ingredients). Its compatibility with green chemistry principles, such as reduced solvent use and energy-efficient processes, aligns with the growing emphasis on sustainable manufacturing in the pharmaceutical sector. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios to cater to client demands.

For researchers and professionals seeking detailed information on CAS No. 1030122-16-7, common queries include its spectroscopic data, stability under various conditions, and compatibility with other reagents. These topics are critical for experimental design and scale-up processes. Additionally, the compound's role in drug repurposing studies and combination therapies is a trending area of investigation, reflecting the broader shift toward multi-target approaches in modern pharmacology.

In summary, 2-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine hydrobromide represents a promising candidate for advancing therapeutic innovation. Its chemical properties, coupled with its applicability in diverse research fields, underscore its importance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of biopharmaceutical breakthroughs.